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Compound of Interest

2-Hydroxy-4'-
Compound Name:

phenoxyacetophenone
CAS No.: 92254-23-4
Cat. No.: B3389259

Get Quote

\ J

The molecule consists of a diaryl ether backbone functionalized with an

-hydroxyacetyl group at the para position. The ether linkage confers lipophilicity and
conformational flexibility, while the

-hydroxy ketone (acyloin) functionality provides a reactive handle for condensation and
oxidation reactions.

Table 1: Chemical Identity & Physical Data
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Property Specification
IUPAC Name 2-Hydroxy-1-(4-phenoxyphenyl)ethan-1-one
Common Synonyms -Hydroxy-4-phenoxyacetophenone; 2-Hydroxy-

4'-phenoxyacetophenone

CAS Registry Number 92254-23-4

Molecular Formula

Molecular Weight 228.25 g/mol

Physical State Off-white to pale yellow crystalline solid

Soluble in DMSO, DMF, MeOH,
Solubility
; Sparingly soluble in water

Acyloin group (
Reactive Moiety

)

Structural Insight: The 4-phenoxyphenyl group acts as a lipophilic anchor, often occupying
hydrophobic pockets in enzyme active sites (e.g., the ATP-binding pocket of kinases). The

-hydroxy ketone moiety is electronically amphoteric; the carbonyl carbon is electrophilic, while
the hydroxyl group acts as a nucleophile or can be oxidized to a 1,2-dicarbonyl.

Part 2: Synthetic Pathways

The synthesis of 2-hydroxy-1-(4-phenoxyphenyl)ethanone typically follows a linear three-step
protocol starting from diphenyl ether. The critical step is the hydrolysis of the

-halo intermediate, which requires controlled conditions to prevent polymerization or
rearrangement.

Step-by-Step Protocol

1. Friedel-Crafts Acylation

» Reagents: Diphenyl ether, Acetyl chloride,
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(Lewis Acid).
e Conditions:

to RT in

or

e Mechanism: Electrophilic aromatic substitution occurs predominantly at the para position due
to the orth-para directing phenoxy group and steric hindrance at the ortho position.

e Product: 1-(4-phenoxyphenyl)ethanone (4-Phenoxyacetophenone).

-Halogenation

e Reagents:
in
or N-Bromosuccinimide (NBS) with
-TsOH.

e Conditions: RT to

e Control: Mono-bromination is favored by stoichiometry.
e Product: 2-Bromo-1-(4-phenoxyphenyl)ethanone (CAS: 5031-78-7).

3. Hydrolysis (The Formate Method) Direct hydrolysis with hydroxide often leads to aldol
condensation byproducts. The formate displacement method is preferred for higher yields.

o Reagents: Sodium formate (

) in aqueous ethanol or DMF.
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e Conditions: Reflux for 4—6 hours.
e Mechanism:

displacement of bromide by formate, followed by in situ hydrolysis of the formate ester.

e Product: 2-Hydroxy-1-(4-phenoxyphenyl)ethanone.

Diagram 1: Validated Synthetic Workflow

+HCOONa / EtOH
4-Phenoxyacetophenone + Br2 / AcOH > 2-Bromo-1-(4-phenoxyphenyl)ethanone Formate Hydrolysis! 2-Hydroxy-1-(4-phenoxyphenyl)ethanone
(Friedel-Crafts) (alpha-Bromination) (Target)

Diphenyl Ether M»

Click to download full resolution via product page

Caption: Linear synthetic route via Friedel-Crafts acylation, bromination, and formate-mediated
hydrolysis.

Part 3: Reactive Profile & Applications

The utility of 2-hydroxy-1-(4-phenoxyphenyl)ethanone lies in its ability to form heterocycles.
The 1,2-functionalization pattern is a classic precursor for forming 5-membered rings containing
nitrogen and sulfur/oxygen.

Hantzsch Thiazole Synthesis

This is the primary application. Condensation with thioureas or thioamides yields 2-
aminothiazoles, a scaffold found in numerous kinase inhibitors (e.g., Dasatinib analogues).

e Reaction:

-Hydroxy ketone + Thiourea
2-Amino-4-(4-phenoxyphenyl)thiazole.
» Note: While Hantzsch synthesis typically uses

-halo ketones, the
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-hydroxy ketone can be used directly under acidic conditions (via dehydration to the cation)
or converted in situ to a leaving group (tosylate/mesylate).

Oxidation to 1,2-Dicarbonyls

Oxidation (e.g., with

or Swern conditions) yields 1-(4-phenoxyphenyl)ethane-1,2-dione. This intermediate
condenses with diamines to form quinoxalines, which are potent DNA intercalators and kinase
inhibitors.

Imidazole Formation

Condensation with aldehydes and ammonia (Debus-Radziszewski imidazole synthesis) yields
2,4,5-trisubstituted imidazoles, utilized in p38 MAP kinase inhibitors.

Diagram 2: Heterocyclic Derivatization Pathways

2-Hydroxy-1-(4-phenoxyphenyl)ethanone

1. Oxidation (SeO2)

+ Thiourea / H+ > + Diamine + R-CHO / NH3
2-Aminothiazoles Quinoxalines Imidazoles
(Kinase Inhibitors) (via 1,2-Dione) (p38 Inhibitors)

Click to download full resolution via product page
Caption: Divergent synthesis of bioactive heterocycles from the alpha-hydroxy ketone scaffold.
Part 4: Analytical Profiling
For quality control (QC) in drug development, the following analytical markers are standard:

» HPLC: Reverse-phase C18 column.[1] Mobile phase: Acetonitrile/Water (0.1% TFA). The
phenoxy group provides strong UV absorption at 254 nm.

e 1H NMR (DMSO-d6):
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o ~4.5-4.8 ppm (d, 2H,
-0).
o ~5.0-5.5 ppm (t, 1H, OH).

o ~7.0-8.0 ppm (m, 9H, Aromatic protons). The protons ortho to the carbony! will be
deshielded (~7.9 ppm).

e Impurity Profile: Common impurities include the unhydrolyzed bromide (detectable by
isotopic pattern in MS) and the self-condensation dimer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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